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Compound of Interest

Compound Name: Methyl 11-methyldodecanoate

Cat. No.: B164418

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Methyl 11-methyldodecanoate.
The following procedural guidance outlines operational and disposal plans to ensure safe
laboratory practices.

Physicochemical and Safety Data

The following table summarizes key quantitative data for Methyl 11-methyldodecanoate.

Property Value Reference
Molecular Formula C14H2802 [1]
Molecular Weight 228.37 g/mol [1][2]

CAS Number 5129-57-7 [3]
Appearance Light yellow liquid [4]

Boiling Point 265.4°C at 760 mmHg [5]

Flash Point 115°C [5]

Density 0.866 g/cm? [5]

Storage Temperature 2-8°C [5]1[6]
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Hazard Assessment and Personal Protective
Equipment (PPE)

While Methyl 11-methyldodecanoate is not classified as a hazardous substance under
normal conditions, adherence to standard laboratory safety protocols is crucial.[3][7] The
primary risks are associated with inhalation of aerosols, and skin or eye contact.

2.1. Standard Handling

For routine procedures such as weighing, transferring, and mixing at room temperature, the
following PPE is required:

o Hand Protection: Nitrile rubber gloves.

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[4]

o Skin and Body Protection: A standard laboratory coat is sufficient. Wear appropriate
protective clothing to prevent skin exposure.[4]

2.2. Operations with Aerosol Generation

For procedures that may generate aerosols or mists, such as heating, sonicating, or vortexing,
enhanced respiratory protection is necessary.[8][9]

» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood.[10] If significant aerosolization is anticipated, a NIOSH-approved respirator for organic
vapors may be required.[9]

Detailed Operational Protocols
3.1. Safe Handling and Storage

» Handling: Avoid contact with skin and eyes.[3] Ensure adequate ventilation at all times.[3]
After handling, wash hands thoroughly.
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» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10] The
recommended storage temperature is between 2-8°C.[6]

3.2. Accidental Release Measures

In the event of a spill, follow these steps:

o Evacuate: Evacuate non-essential personnel from the immediate area.[3]
e Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent further leakage or spillage if it is safe to do so.[3] Use an inert absorbent
material, such as sand or vermiculite, to contain the spill.

o Collect: Carefully sweep or scoop up the absorbed material into a suitable, closed container
for disposal.[3][4]

e Clean: Clean the spill area thoroughly with soap and water.

o Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.

Disposal Plan

Methyl 11-methyldodecanoate is not classified as hazardous waste.[7] However, it is
imperative to adhere to local regulations for chemical waste disposal.

o Waste Collection: Collect waste material, including empty containers and contaminated
absorbents, in a designated, labeled, and sealed container.

o Disposal Route: The recommended method of disposal is landfill.[7] Do not discharge into
sewers or drains.[7][11] Contact your institution's environmental health and safety office for
specific guidance on chemical waste disposal procedures.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling Methyl 11-
methyldodecanoate, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Methyl 11-methyldodecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164418#personal-protective-equipment-for-handling-
methyl-11-methyldodecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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